N-(5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl)-2-ethoxybenzamide

• IUPAC Name: N-[5-(azepane-1-carbonyl)-1-methyl-2-oxopyridin-3-yl]-2-ethoxybenzamide
• InChI: InChI=1S/C22H27N3O4/c1-3-29-19-11-7-6-10-17(19)20(26)23-18-14-16(15-24(2)22(18)28)21(27)25-12-8-4-5-9-13-25/h6-7,10-11,14-15H,3-5,8-9,12-13H2,1-2H3,(H,23,26)
• InChI Key: GNCYFQJDCWMXSL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC(=CN(C2=O)C)C(=O)N3CCCCCC3
• Molecular Formula: C22H27N3O4
• Molecular Weight: 397.5 g/mol

Description

The compound is an organic molecule with several functional groups, including an azepane ring (a seven-membered ring with one nitrogen atom), a pyridine ring (a six-membered ring with one nitrogen atom), and an amide group (a carbonyl group (C=O) attached to a nitrogen atom). These functional groups could potentially give the compound a variety of chemical properties and reactivities.

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the azepane and pyridine rings would give the molecule a certain amount of rigidity, while the amide group could participate in hydrogen bonding, potentially affecting the compound’s solubility and reactivity.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the amide group might be hydrolyzed under acidic or basic conditions to give a carboxylic acid and an amine. The pyridine ring could potentially undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the amide could make the compound soluble in polar solvents. The compound’s melting and boiling points would depend on the strength of the intermolecular forces between its molecules.

Scientific Research Applications

1. Catalytic Applications and Reaction Mechanisms

Research has highlighted the catalytic roles and reaction mechanisms involving similar compounds. For example, palladium iodide catalyzed multicomponent carbonylative approaches have been studied to form functionalized isoindolinone and isobenzofuranimine derivatives. These studies explore the versatility of palladium catalysis in facilitating diverse organic transformations, potentially including compounds like N-(5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl)-2-ethoxybenzamide (R. Mancuso et al., 2014).

2. Structural and Synthetic Studies

The structural and synthetic exploration of related compounds has been an area of interest. For instance, the crystal structure analysis of methyl (3RS,4SR,4aRS,11aRS,11bSR)-5-oxo-3,4,4a,5,7,8,9,10,11,11a-decahydro-3,11b-epoxyazepino[2,1-a]isoindole-4-carboxylate provides insights into the stereochemistry and molecular conformation of complex organic molecules, which can be crucial for designing compounds with specific properties (F. Toze et al., 2015).

Future Directions

Future research on the compound could involve investigating its synthesis, properties, and potential applications. For example, it could be tested for biological activity to see if it has potential as a pharmaceutical drug.